1-(2,4-Dibromophenyl)-3,3-dimethylazetidin-2-one

• IUPAC Name: 1-(2,4-dibromophenyl)-3,3-dimethylazetidin-2-one
• InChI: InChI=1S/C11H11Br2NO/c1-11(2)6-14(10(11)15)9-4-3-7(12)5-8(9)13/h3-5H,6H2,1-2H3
• InChI Key: TWXBQPBNTLMJMM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1=O)C2=C(C=C(C=C2)Br)Br)C
• Molecular Formula: C11H11Br2NO
• DSSTOX Substance ID: DTXSID701235778
• Molecular Weight: 333.02 g/mol
• CAS RN: 478262-01-0

Description

The compound “1-(2,4-Dibromophenyl)-3,3-dimethylazetidin-2-one” is a complex organic molecule. It contains a dibromophenyl group, which is a phenyl ring substituted with two bromine atoms. The azetidin-2-one group is a four-membered cyclic amide, also known as a beta-lactam.

Synthesis Analysis

While specific synthesis methods for this compound were not found, related compounds are often synthesized through various methods such as 1,3-dipolar cycloaddition reactions. These reactions are efficient and provide high yields, making them a popular choice for the synthesis of many heterocyclic compounds.

Scientific Research Applications

Synthesis Processes

• Synthesis of Key Intermediates

  The compound is used as a key intermediate in the preparation of various molecules. For instance, it plays a role in the synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, which is an important intermediate in the preparation of premafloxacin, an antibiotic for veterinary pathogens (Fleck et al., 2003).

• Antitumor Agent Synthesis

  It's also used in synthesizing compounds with antiproliferative properties. Notably, a series of 3-phenoxy-1,4-diarylazetidin-2-ones were investigated, leading to potent antitumor agents (Greene et al., 2016).

Chemical Research and Theory

• Chemical Research Insights

  It contributes to the understanding of chemical reactions and molecular behavior. The compound's synthesis process offers insights into the effects of ring strain on chemical structures (Wittig, 1980).

• Diastereoselective Synthesis

  The compound aids in the diastereoselective synthesis of bioactive molecules, providing a route to synthesize 3,3-dimethylazetidines, a component in various bioactive compounds (Jin et al., 2016).

Medicinal Chemistry

• Antibacterial Agents

  It plays a role in the synthesis of novel antibacterial agents. A series of compounds synthesized using the azetidine structure have shown significant antibacterial activity (Reddy et al., 2011).

• NK1/NK2 Antagonist Development

  It's used in the development of NK1/NK2 antagonists, which are important in treating various disorders including asthma, gastrointestinal diseases, and depression (Norman, 2008).

Organic Chemistry

• Synthesis of Azetidine Derivatives

  The compound contributes to the synthesis of azetidine derivatives, expanding the understanding and applications of azaheterocycles in organic chemistry (Dejaegher et al., 2002).

• Development of Novel Compounds

  It aids in the development of new series of 2-(3-(2,4-dichlorophenoxy)-2-(4-(dimethylamino)phenyl)-4-oxoazetidin-1-ylamino)-N-arylacetamide, showing potential for antibacterial and antifungal activity (Pagadala et al., 2012).

Mechanism of Action

Target of Action

The primary targets of 1-(2,4-Dibromophenyl)-3,3-dimethylazetidin-2-one are the μ-opioid , δ-opioid , and κ-opioid receptors . These receptors are part of the opioid receptor family, which plays a crucial role in pain perception and analgesia .

Mode of Action

1-(2,4-Dibromophenyl)-3,3-dimethylazetidin-2-one interacts with its targets by acting as a full agonist . It elicits robust effects in μ-opioid, δ-opioid, and κ-opioid receptor-expressing cells . It also recruits β-arrestin-2 in μ-opioid and δ-opioid receptor-expressing cells .

Biochemical Pathways

The compound’s interaction with opioid receptors modulates several biochemical pathways. It affects the cyclic adenosine monophosphate (cAMP) pathway, as evidenced by the cAMP assay . The activation of opioid receptors typically inhibits the production of cAMP, thereby modulating the downstream effects of this pathway .

Result of Action

The compound produces antinociception , reducing the sensation of pain . It also causes less gastrointestinal dysfunction than morphine . This suggests that it could be a promising candidate for pain management with fewer side effects .

Action Environment

Like other opioid receptor agonists, its efficacy may be influenced by factors such as the physiological state of the individual, the presence of other drugs, and genetic factors .